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Introduction
T-1840383 is a potent, orally bioavailable, small-molecule inhibitor targeting both the c-Met and

Vascular Endothelial Growth Factor (VEGF) receptor tyrosine kinases.[1] Dysregulation of the

HGF/c-Met and VEGF/VEGFR signaling pathways is a known driver in the tumorigenesis and

metastatic progression of various cancers, including gastric cancer.[1][2] T-1840383 acts as an

ATP-competitive inhibitor, effectively blocking downstream signaling from these receptors.[3][4]

Preclinical studies have demonstrated its anti-tumor activity in a range of cancer models,

making it a compound of significant interest for gastric cancer research and therapeutic

development.[1][4][5]

Mechanism of Action
T-1840383 exerts its anti-cancer effects through the dual inhibition of c-Met and VEGFRs. This

leads to:

Inhibition of Tumor Cell Proliferation: By blocking the constitutively activated c-Met

phosphorylation in cancer cells with c-Met amplification, T-1840383 directly hinders tumor
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cell growth.[1]

Suppression of Angiogenesis: The compound potently blocks VEGF-dependent proliferation

and capillary tube formation of endothelial cells, thereby inhibiting the formation of new blood

vessels that supply tumors.[1]

Inhibition of Metastasis: T-1840383 has been shown to inhibit HGF-induced cell scattering

and invasion, key processes in cancer metastasis.[5]

This dual mechanism of targeting both the tumor cells directly and their vascular supply

suggests a comprehensive approach to cancer therapy.[1]

Data Presentation
In Vitro Kinase Inhibitory Activity of T-1840383

Kinase Target IC50 (nmol/L)

c-Met 1.9

VEGFR1 7.7

VEGFR2 2.2

VEGFR3 5.5

Source: MedChemExpress[3]

In Vitro Cellular Activity of T-1840383

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/23548264/
https://pubmed.ncbi.nlm.nih.gov/23548264/
https://www.benchchem.com/product/b15496051/docs?utm_src=pdf-body#t-1840383-application-notes-and-protocols-for-gastric-cancer-research
https://www.researchgate.net/figure/T-1840383-inhibits-HGF-induced-c-Met-phosphorylation-cell-scattering-and-invasion-A_fig1_236099366
https://pubmed.ncbi.nlm.nih.gov/23548264/
https://www.benchchem.com/product/b15496051/docs?utm_src=pdf-body#t-1840383-application-notes-and-protocols-for-gastric-cancer-research
https://www.medchemexpress.com/t-1840383.html
https://www.benchchem.com/product/b15496051/docs?utm_src=pdf-body#t-1840383-application-notes-and-protocols-for-gastric-cancer-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15496051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Line Cancer Type Assay IC50 (nmol/L)

MKN-45 Gastric Cancer Cell Proliferation 11

SNU-5 Gastric Cancer Cell Proliferation 14

A549 Lung Carcinoma
HGF-induced c-Met

Phos.
3.2

HUVEC Endothelial Cells
VEGF-induced

VEGFR-2 Phos.
0.8

HUVEC Endothelial Cells
VEGF-induced

Proliferation
1.0

Source: Awazu et al., Mol Cancer Ther, 2013

In Vivo Anti-Tumor Efficacy of T-1840383 in Gastric
Cancer Xenograft Model

Model
Treatment Group (Oral
Administration)

Tumor Growth Inhibition
(%)

MKN-45 (Subcutaneous

Xenograft)
30 mg/kg, once daily 85

NUGC-4 (Peritoneal

Dissemination)
30 mg/kg, once daily Significantly prolonged survival

Source: Awazu et al., Mol Cancer Ther, 2013

Signaling Pathway
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Caption: T-1840383 inhibits c-Met and VEGFR signaling pathways.

Experimental Protocols
Western Blotting for Phospho-c-Met and Phospho-
VEGFR-2
Objective: To determine the inhibitory effect of T-1840383 on HGF-induced c-Met

phosphorylation and VEGF-induced VEGFR-2 phosphorylation.

Materials:

Gastric cancer cell lines (e.g., MKN-45) or endothelial cells (e.g., HUVEC)

Cell culture medium and supplements
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T-1840383

Recombinant human HGF or VEGF

Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

BCA Protein Assay Kit

SDS-PAGE gels and running buffer

Transfer buffer and PVDF membrane

Blocking buffer (e.g., 5% BSA in TBST)

Primary antibodies: anti-phospho-c-Met, anti-total-c-Met, anti-phospho-VEGFR-2, anti-total-

VEGFR-2, anti-beta-actin

HRP-conjugated secondary antibodies

Enhanced chemiluminescence (ECL) substrate

Procedure:

Seed cells in 6-well plates and grow to 70-80% confluency.

Starve cells in serum-free medium for 24 hours.

Pre-treat cells with varying concentrations of T-1840383 for 1-2 hours.

Stimulate cells with HGF (e.g., 50 ng/mL) or VEGF (e.g., 20 ng/mL) for 10-15 minutes.

Wash cells with ice-cold PBS and lyse with lysis buffer.

Determine protein concentration using the BCA assay.

Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.
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Incubate the membrane with primary antibodies overnight at 4°C.

Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for

1 hour at room temperature.

Wash the membrane again and detect the signal using an ECL substrate and an imaging

system.

Cell Proliferation Assay
Objective: To assess the effect of T-1840383 on the proliferation of gastric cancer cells.

Materials:

Gastric cancer cell lines (e.g., MKN-45, SNU-5)

96-well plates

Cell culture medium and supplements

T-1840383

Cell viability reagent (e.g., CellTiter-Glo®, MTS, or XTT)

Procedure:

Seed cells in 96-well plates at a density of 3,000-5,000 cells per well.

Allow cells to attach overnight.

Treat cells with a serial dilution of T-1840383 for 72 hours.

Add the cell viability reagent to each well according to the manufacturer's instructions.

Incubate for the recommended time.

Measure the absorbance or luminescence using a plate reader.
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Calculate the IC50 value by plotting the percentage of cell viability against the log

concentration of T-1840383.

Cell Proliferation Assay Workflow

Seed Gastric Cancer Cells
in 96-well plates

Allow Cells to Attach
(Overnight)

Treat with Serial Dilutions
of T-1840383 (72h)

Add Cell Viability
Reagent Incubate Measure Absorbance/

Luminescence Calculate IC50

Click to download full resolution via product page

Caption: Workflow for the cell proliferation assay.

In Vivo Tumor Xenograft Study
Objective: To evaluate the in vivo anti-tumor efficacy of T-1840383 in a gastric cancer xenograft

model.

Materials:

Immunocompromised mice (e.g., BALB/c nude mice)

Gastric cancer cells (e.g., MKN-45)

Matrigel (optional)

T-1840383

Vehicle control (e.g., 0.5% methylcellulose)

Calipers for tumor measurement

Procedure:

Subcutaneously inject a suspension of gastric cancer cells (e.g., 5 x 10^6 cells in 100 µL

PBS, with or without Matrigel) into the flank of each mouse.
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Monitor tumor growth. When tumors reach a palpable size (e.g., 100-200 mm³), randomize

the mice into treatment and control groups.

Administer T-1840383 (e.g., 30 mg/kg) or vehicle orally once daily.

Measure tumor volume with calipers twice weekly using the formula: (Length x Width²) / 2.

Monitor the body weight and general health of the mice.

At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,

immunohistochemistry for p-c-Met, CD31).
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In Vivo Xenograft Study Workflow
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Click to download full resolution via product page

Caption: Workflow for an in vivo gastric cancer xenograft study.

Conclusion
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T-1840383 represents a promising therapeutic agent for gastric cancer by simultaneously

targeting key pathways involved in tumor growth, angiogenesis, and metastasis. The provided

data and protocols offer a foundation for further investigation into the efficacy and mechanisms

of T-1840383 in preclinical and potentially clinical settings for gastric cancer.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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